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Compound of Interest

Compound Name: 2-Aminomethyl-15-crown-5

Cat. No.: B1276274 Get Quote

For researchers, scientists, and drug development professionals handling 2-Aminomethyl-15-
crown-5, this guide provides immediate, essential safety and logistical information. Adherence

to these procedures is critical for ensuring personal safety and proper disposal.

Chemical Identifier and Hazard Information:

Identifier Value

Chemical Name 2-Aminomethyl-15-crown-5

Synonym
1,4,7,10,13-Pentaoxacyclopentadecane-2-

methanamine[1][2]

CAS Number 83585-56-2[1][2]

Molecular Formula C11H23NO5[1]

Molecular Weight 249.30[1]

Form Liquid[2]

Hazard Classifications and Statements:
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Classification Hazard Statement

Skin Irritant, Category 2 H315: Causes skin irritation[2]

Eye Irritant, Category 2 H319: Causes serious eye irritation[2]

Specific Target Organ Toxicity H335: May cause respiratory irritation[2]

(Single Exposure), Category 3

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against the hazards associated with

2-Aminomethyl-15-crown-5. The following table summarizes the required PPE.

Body Part Required PPE Specifications and Rationale

Eyes/Face Safety Goggles or Face Shield
Must be worn at all times to

protect against splashes.[2]

Hands Chemical-resistant gloves

Nitrile or other suitable

resistant gloves are required.

[3]

Body Laboratory Coat

A standard lab coat is

necessary to protect against

incidental contact.

Respiratory
Type ABEK (EN14387)

respirator filter

Required when working

outside of a fume hood or

when there is a risk of

aerosolization.[2]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of 2-Aminomethyl-15-crown-5 in a laboratory setting.

1. Preparation and Engineering Controls:
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All work with 2-Aminomethyl-15-crown-5 should be conducted in a well-ventilated
laboratory, preferably within a certified chemical fume hood.
Ensure that an eyewash station and safety shower are readily accessible.
Prepare all necessary equipment and reagents before handling the chemical to minimize
movement and potential for spills.

2. Donning PPE:

Put on a laboratory coat, ensuring it is fully buttoned.
Don safety goggles. If a significant splash risk exists, use a full-face shield.
Wear appropriate chemical-resistant gloves.

3. Handling the Chemical:

Carefully open the container of 2-Aminomethyl-15-crown-5 inside the fume hood.
Use a calibrated pipette or other appropriate dispensing device to transfer the required
amount of the liquid.
Avoid direct contact with the liquid and inhalation of any vapors.
Keep the container sealed when not in use.

4. Post-Handling:

After handling, securely close the container and store it in a designated, cool, and dry area
away from incompatible materials.
Decontaminate any surfaces that may have come into contact with the chemical using an
appropriate solvent and then soap and water.
Properly remove and dispose of gloves as contaminated waste.
Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 2-Aminomethyl-15-crown-5 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Liquid Waste: Unused or waste 2-Aminomethyl-15-crown-5 should be collected in a
dedicated, labeled, and sealed hazardous waste container. Do not mix with other waste
streams unless compatibility is confirmed.
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Solid Waste: Contaminated materials such as gloves, pipette tips, and absorbent pads
should be collected in a separate, clearly labeled hazardous waste bag or container.[3]

2. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "2-Aminomethyl-15-crown-5".

3. Storage of Waste:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away
from general laboratory traffic.

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3]
Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures: Spill and Exposure
Spill Response:

Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the

spill.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the liquid.

Clean-up:

Wearing appropriate PPE (including respiratory protection), carefully scoop the absorbent

material into a labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water.

Collect all clean-up materials as hazardous waste.
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Report: Report the spill to your laboratory supervisor and EHS department.

Exposure Response:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Visual Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR72913_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR72913_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Prepare Work Area in Fume Hood

Don Appropriate PPE

Handle 2-Aminomethyl-15-crown-5

Securely Store Chemical

Decontaminate Work Area

Segregate and Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Aminomethyl-15-crown-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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